Cas no 7375-45-3 (benzyl-pyrazin-2-yl-amine)

Benzyl-pyrazin-2-yl-amine is a heterocyclic amine compound featuring a pyrazine core substituted with a benzylamino group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or building block. Its aromatic and nitrogen-rich framework enhances binding affinity in molecular interactions, making it valuable for developing bioactive compounds. The benzyl group offers additional reactivity for further functionalization, while the pyrazine ring contributes to stability and electronic properties. This compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for use in organic synthesis, catalysis, and medicinal chemistry studies.

benzyl-pyrazin-2-yl-amine structure

Product Name:benzyl-pyrazin-2-yl-amine

CAS No:7375-45-3

MF:C₁₁H₁₁N₃

MW:185.225141763687

MDL:MFCD05669345

CID:978400

PubChem ID:269234

Update Time:2025-10-29

benzyl-pyrazin-2-yl-amine Chemical and Physical Properties

Names and Identifiers

- benzyl-pyrazin-2-yl-amine
- N-benzylpyrazin-2-amine
- 2-Benzylamino-pyrazin
- Benzylamino-pyrazin
- N-benzyl-2-amino-1,4-pyrazine
- N-benzyl-N-(2-pyrazinyl)amine
- benzylaminopyrazine
- NSC109864
- Z31197063
- FT-0693710
- AKOS008922659
- NSC-109864
- MS-0878
- DTXSID20296549
- CHEMBL1569993
- SCHEMBL3953451
- HMS2444L13
- MFCD05669345
- MLS000327817
- 7375-45-3
- SMR000180738
- MDL： MFCD05669345
- Inchi： 1S/C11H11N3/c1-2-4-10(5-3-1)8-14-11-9-12-6-7-13-11/h1-7,9H,8H2,(H,13,14)
- InChI Key： ITELDXFJDCTYAQ-UHFFFAOYSA-N
- SMILES： N(C1C=NC=CN=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 185.09500
Monoisotopic Mass: 185.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 37.81000
LogP: 2.16170

benzyl-pyrazin-2-yl-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM334973-1g	N-Benzylpyrazin-2-amine	7375-45-3	95%+	1g	$390	2023-01-18
abcr	AB346334-100 mg	N-Benzyl-N-(2-pyrazinyl)amine; .	7375-45-3		100 mg	€208.80	2023-07-19
Chemenu	CM334973-1g	N-Benzylpyrazin-2-amine	7375-45-3	95%+	1g	$358	2021-08-18
abcr	AB346334-100mg	N-Benzyl-N-(2-pyrazinyl)amine; .	7375-45-3		100mg	€283.50	2025-04-16
Ambeed	A549313-1g	N-Benzylpyrazin-2-amine	7375-45-3	97%	1g	$351.0	2025-04-17